Graphite

Carbon, activated is a black grains that have been treated to improve absorptive ability. May heat spontaneously if not properly cooled after manufacture.
Carbon, animal or vegetable origin appears as a black powder or granular mixed with a tar or starch and water binder pressed into regular lumps or briquettes. Heats slowly and ignites in air especially if wet.
Pellets or Large Crystals; NKRA; Water or Solvent Wet Solid; Dry Powder, Other Solid; Other Solid; Dry Powder, Pellets or Large Crystals, Liquid, Other Solid; Dry Powder; Dry Powder, Pellets or Large Crystals; Pellets or Large Crystals, Other Solid
Black, odourless powder
Black powder or crystals; [Sax]
BLACK POWDER OR SOLID IN VARIOUS FORMS. ODOURLESS WHEN PURE.
Black grains that have been treated to improve absorptive ability.
Steel gray to black, greasy feeling, odorless solid.

Steel gray to black greasy feeling solid.

Array
Array
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0.6

12 g/mol

12 g/mol

Very high (USCG, 1999)
Sublimes at 3642 °C; triple point (graphite-liquid-gas), 4492 °C at a pressure of 101.325 kPa
>4000 °C
Sublimes

1

TASTELESS

2 at 68 °F (USCG, 1999) - Denser than water; will sink
The apparent density of beech charcoal is 0.45 g/mL and that of pine charcoal is 0.28 g/mL; the density of pore-free charcoal ranges between 1.38 and 1.46 g/mL, depending on the kind of wood; the porosity of beech charcoal is ca 70%; the bulk density of charcoal, which depends on the kind of wood and the size of the pieces, ranges from 180 to 220 kg/cu m; the heating value ranges between 29 and 33 kJ/g
Relative density (water = 1): 1.8-3.51
1.5-1.8

Odorless.

Melting point equals greater than 3500 °C
MW: 760.642 Yellow needles of plates. MP: >280 °C. Soluble in organic solvents /Fullerene-60/
MW: 840.749. Red-brown solid. MP: >280 °C. Soluble in benzene, toluene /Fullerene-70/
>3500 °C
6602 °F (Sublimes)

64365-11-3 (activated)

VialsMenveo is indicated for active immunisation of children (from two years of age), adolescents and adults at risk of exposure to Neisseria meningitidis groups A, C, W135 and Y, to prevent invasive disease.The use of this vaccine should be in accordance with official recommendations.

Antidotes
Activated charcoal has been used in the management of erythropoietic porphyria? (to interrupt the enterohepatic recycling of protoporphyrin and lower plasma porphyrin concentrations) and for symptomatic relief of pruritis in patients with renal failure?.
Activated charcoal also has been used topically in wound or ulcer dressings to decrease odor and promote healing.102
Activated charcoal has been used to adsorb intestinal gases in the treatment of flatulence, intestinal distension, and dyspepsia; however, the US Food and Drug Administration (FDA) has classified activated charcoal as lacking substantial evidence of efficacy as an antiflatulent or digestive aid. Activated charcoal has been used alone or in combination with kaolin in the management of diarrhea but its value has not been established.
For more Therapeutic Uses (Complete) data for ACTIVATED CHARCOAL (28 total), please visit the HSDB record page.

Macrophages were treated with carbon black and carbon black adsorbate complexes to determine whether the presence, identity and coverage of the adsorbate altered the phagocytic ingestion of the carbon black particles. This study was performed to determine the effect of such treatment on the capacity of the macrophages to phagocytize a secondary particle challenge via its Fc membrane receptor. Rat alveolar macrophages were incubated in vitro with two carbon blacks that had 15 fold differences in specific surface areas (ASTM-N339 less than Black-Pearls-2000) sorbed with 0.5 and 1.0 monolayer coverages of a polar and semi polar adsorbate; acrolein and benzofuran. One half monolayer coverages of N339 with either adsorbate significantly suppressed the phagocytosis of the carbon black, whereas one monolayer coverage did not. Neither adsorbate at either coverages affected the phagocytosis of Black-Pearls-2000. It was concluded that these results indicate that the surface properties of the particles, the chemical properties of chemical pollutants, and the interactions between particles and pollutants can play a major role in defining the biological effects of particles that are carried to the distal lung.
The desorption of adsorbed molecules from amorphous carbon black was investigated. Five oil furnace carbon blacks consisting of pelletized agglomerates of 0.20 to 0.24 nanometer aciniform particles and 13 adsorbates were used. The adsorbates consisted of organic compounds containing functional groups characteristic of organic molecules formed on particles generated by combustion of organic material. The carbon blacks were incorporated into liquid chromatographic columns. n-Hexane, dichloromethane, tetrahydrofuran, methanol, and water were used as mobile phases. Ten microliter sample aliquots were injected into the chromatographs. The data showed that the adsorbates displaced the mobile phase molecules from the surface. The extent of desorption increased with increasing solubility of the adsorbate in the mobile phase. Desorption also depended on the heat of desorption. With the exception of basic adsorbates adsorbed on the least polar carbon black, N765, most of the compounds were adsorbed irreversibly when the mobile phase was water. The adsorption isotherms showed that desorption depended on the extent of surface coverage and increased as the extent of coverage approached one monolayer. It was concluded that adsorbed molecules are desorbed from particulate surfaces to different extents, the amount desorbed depending on the polarity of the physiological fluid that interacts with the surface. Desorption also depends on the extent of adsorbent surface covered.
Exposure to ambient ultrafine particles induces airway inflammatory reactions and tissue remodeling. In this experiment, to determine whether ultrafine carbon black (ufCB) affects proliferation of airway epithelium and, if so, what the mechanism of action is, ... human primary bronchial epithelial cell cultures /were studied/. Incubation of cells in the serum-free medium with ufCB increased incorporations of [(3)H]thymidine and [(3)H]leucine into cells in a time- and dose-dependent manner. This effect was attenuated by Cu- and Zn-containing superoxide dismutase (Cu/Zn SOD) and apocynin, an inhibitor of NADPH oxidase, and completely inhibited by pretreatment with the epidermal growth factor receptor (EGF-R) tyrosine kinase inhibitors AG-1478 and BIBX-1382, and the mitogen-activated protein kinase kinase inhibitor PD-98059. Transfection of a dominant-negative mutant of H-Ras likewise abolished the effect ufCB. Stimulation with ufCB also induced processing of membrane-anchored proheparin-binding (HB)-EGF, release of soluble HB-EGF into the medium, association of phosphorylated EGF-R and Shc with glutathione-S-transferase-Grb2 fusion protein, and phosphorylation of extracellular signal-regulated kinase (ERK). Pretreatment with AG-1478, [Glu(52)]Diphtheria toxin, a specific inhibitor of HB-EGF, neutralizing HB-EGF antibody, Cu/Zn SOD, and apocynin each inhibited ufCB-induced ERK activation. These results suggest that ufCB causes oxidative stress-mediated proliferation of airway epithelium, involving processing of HB-EGF and the concomitant activation of EGF-R and ERK cascade.
... Ultrafine carbon black (ufCB) does not have its effects via transition metal-mediated mechanisms. However, ufCB and other ultrafines generate free radicals at their surface as measured by a number of chemical assays and are able to cause oxidative stress to cells and this is likely to be a factor in their ability to cause inflammation. Changes in calcium resulting from oxidative stress within cells may be an additional factor leading to transcription of pro-inflammatory genes...
Activated charcoal avidly adsorbs drugs and chemicals on the surfaces of the charcoal particles, thereby preventing absorption and toxicity. ... The effectiveness of charcoal is dependent on the time since the ingestion and on the dose of charcoal; one should attempt to achieve a charcoal:drug ratio of at least 10:1.

1 mm Hg at 3586 °C
0 mmHg (approx)

Concns of individual polynuclear aromatic hydrocarbons (eg, anthracene, benzacridines, benzofluoranthenes, benzopyrenes, pyrene, etc) can range from <0.5 to 432 mg/kg /Carbon blacks/
Traces of Fe, SiO2, etc

EXPTL INTRAVENOUS INJECTION OF PURE CARBON SUSPENSIONS IN RABBITS PRODUCES NO OCULAR INFLAMMATION, ALTHOUGH CARBON PARTICLES ARE DEPOSITED WITHIN THE BLOOD VESSELS.

Activated charcoal is neither absorbed in the GI tract nor metabolized, and it is excreted in feces.

Diamond; 7782-40-3
Coke; 65996-77-2
Graphite; 7782-42-5

Carbon
Carbon_black
Graphite
Diamond

Charcoal bezoars are a rare complication of activated charcoal administration. They have been associated with treatments for intoxication with carbamazepine, amitriptyline, theophylline, benzodiazepines and barbiturates. The parasympatholytic effects of the drugs can precipitate or contribute to paralytic ileus, allowing charcoal to accumulate (potentially with remnants of undigested tablets) and form bezoars. Additional factors that influence bowel obstruction secondary to charcoal administration include the dose and timing of activated charcoal therapy, patient age and comorbidities, and previous intra-abdominal surgery. Gastrointestinal complications should be considered whenever activated charcoal is administered. Prompt recognition and treatment at the first sign of ileus or obstruction may prevent bowel necrosis and subsequent perforation/peritonitis. Charcoal-stained vomiting, abdominal distension and ongoing pain should raise the suspicion of mechanical obstruction. ... Gastrografin follow-through /was advocated/ as both a diagnostic and potentially therapeutic tool in incomplete obstruction. However, complete obstruction may signal the need for early laparotomy.
/VET/ ... Six healthy adult dogs were administered 4 g/kg activated charcoal (AC) in a commercially available suspension that contained propylene glycol and glycerol as vehicles. Blood samples were taken before and 1, 4, 6, 8, 12, and 24 hours after the administration of the test suspension /and/ ... analyzed for osmolality, blood gases, and concentrations of lactate, sodium, potassium, serum urea nitrogen, and glucose. ... Three of the 6 dogs vomited between 1 and 3 hours after the administration of the test suspension, and 4 of 6 dogs were lethargic. All dogs drank frequently after AC administration. Commercial AC suspension administered at a clinically relevant dose /significantly increased/ serum osmolality, osmolal gap, and lactate concentration in dogs. These laboratory measures, ...clinical signs ... and increased frequency of drinking might complicate the diagnosis or monitoring of some intoxications (such as ethylene glycol) in dogs that have previously received AC suspension containing propylene glycol, glycerol, or both as vehicles.
Although activated charcoal is widely used for the treatment of self-poisoning, its effectiveness is unknown. An important consideration is patient compliance since poor compliance will limit effectiveness. ... 1,103 patients randomized to single or multiple (six doses q4h) 50 g doses of superactivated charcoal were prospectively observed. Charcoal was given by study doctors who recorded the amount ingested and the amount of persuasion required for the patients to drink the charcoal. ... 559 patients were randomized to receive one dose and 544 to receive six doses. Data was available for 1,071 (97%) patients. Eighty-eight were unable to complete their course; 98 required a NG tube, leaving 885 patients that received the first dose by mouth. The mean estimated amount of the prescribed dose of charcoal taken orally as a single or first dose was 83% (95% C.I. 82-84%). For patients receiving multiple doses, this amount fell over the next five doses to 66% (63-69%). While only 3.2% of patients refused the first dose, 12.3% refused the sixth. Relatively less persuasion was required for patients ingesting the first or single dose; 38% of patients required intense persuasion by the sixth dose.
... The incidence of aspiration pneumonia in intubated overdose patients who then received activated charcoal (AC) /was estimated by /... a retrospective review from January 1994 to April 1997 of intubated patients who then received AC. Patients were transferred to, or primarily treated at, an 843-bed tertiary medical center with an annual emergency department volume of 100,000 patients. Objective evidence of infiltrate on chest radiograph during initial 48 hr of hospitalization was used to determine the incidence of aspiration pneumonia. Patients with known preexisting pneumonia or with administration of AC before intubation were excluded. There were 64 patients identified. Fourteen were excluded for clinical aspiration before intubation, receiving activated charcoal before intubation, or abnormal immediate post-intubation chest radiographs. The remaining 50 patients, ages 1-64 years, 33% male, overdosing on a large variety of substances, required acute intubation and then received AC. Only two patients of these 50 (4%) with initial negative radiographs developed a new infiltrate after intubation and AC. Administration of AC to intubated overdose patients is associated with a low incidence of aspiration pneumonia.
For more Drug Warnings (Complete) data for ACTIVATED CHARCOAL (16 total), please visit the HSDB record page.

Food additives
Food Additives -> COLOUR; -> JECFA Functional Classes
Food Additives -> ADSORBENT; BLEACHING_AGENT; -> JECFA Functional Classes
Cosmetics -> Cosmetic colorant

Artificial graphite is produced by heating carbon compounds or carbon powder to 2500-3000 °C.
Production processes are divided into two groups: those employing partial combustion (furnance black process, Degussa gas black process, channel black process, lamp black process) and those based on pure pyrolysis (thermal black process, acetylene black process, Huls arc process). /Carbon black/
...ANIMAL CHARCOAL, OBTAINED BY CHARRING BONES, MEAT, BLOOD, ETC... ACTIVATED CHARCOAL, EG, CARBORAFFIN, NORIT, OPOCARBYL, ULTRACARBON, /ARE/ PREPD FROM WOOD & VEGETABLES

Wholesale and Retail Trade
Printing and Related Support Activities
Electrical Equipment, Appliance, and Component Manufacturing
Non-metallic Mineral Product Manufacturing (includes clay, glass, cement, concrete, lime, gypsum, and other non-metallic mineral product manufacturing)
Utilities
Fabricated Metal Product Manufacturing
Food, beverage, and tobacco product manufacturing
Other (requires additional information)
Paint and Coating Manufacturing
Not Known or Reasonably Ascertainable
All Other Basic Inorganic Chemical Manufacturing
Construction
Mining (except Oil and Gas) and support activities
Primary Metal Manufacturing
Pharmaceutical and Medicine Manufacturing
Carbon Black Manufacturing
Plastics Material and Resin Manufacturing
Miscellaneous Manufacturing
Transportation Equipment Manufacturing
Carbon: ACTIVE
Low grade diamonds (bort and carbonado) as well as those made synthetically in a electric furnace (3000 °F, 1.3 million psi) /Diamond, industrial/
Special surgical knives, windows in space probes, high capacity transmitters. /Diamond/
Oil well drill bits, primary grinding of steel, wire-drawing dies, glass and metal cutting, grinding wheels. /Diamond, industrial/
Diamond synthesis...graphite is transformed into diamond by first dissolving it in melted metal and then crystallizing it at pressure above equilibrium. /Diamond/
For more General Manufacturing Information (Complete) data for CARBON (8 total), please visit the HSDB record page.

AUTOMATIC CARBON-HYDROGEN-NITROGEN (C-H-N) ANALYZER.
ELEMENTAL CARBON CONTENT OF SOOT IN ATMOSPHERIC AEROSOLS WAS QUANTITATIVELY DETERMINED USING 2 REFLECTANCE INSTRUMENTS. ONE MEASURES DECREASE IN REFLECTANCE FROM FILTER SPOT THROUGH WHICH AIR IS ASPIRATED, THE OTHER MEASURES REFLECTANCE OF SAMPLE AFTER COLLECTION ON THE FILTER.
NIOSH Method 5000, Carbon Black (issued 2-15-84). Gravimetric (filter weight) technique, detection range 0.2 to 3 mg per sample (airborne particulate material) /Carbon black/
Method: ASTM D5997; Procedure: ultraviolet, persulfate oxidation, and membrane conductivity detection; Analyte: carbon; Matrix: water; Detection Limit: 0.06 ug/L.
For more Analytic Laboratory Methods (Complete) data for CARBON (8 total), please visit the HSDB record page.

PRECAUTIONS FOR "CARCINOGENS": Storage site should be as close as practical to lab in which carcinogens are to be used, so that only small quantities required for ... expt need to be carried. Carcinogens should be kept in only one section of cupboard, an explosion-proof refrigerator or freezer (depending on chemicophysical properties ...) that bears appropriate label. An inventory ... should be kept, showing quantity of carcinogen & date it was acquired ... Facilities for dispensing ... should be contiguous to storage area. /Chemical Carcinogens/
Activated charcoal should be stored in well-closed glass or metal containers.
AVOID WETTING & SUBSEQUENT DRYING IN STORAGE. STORE WITH VENTILATION.

It was concluded that carbon black distributed throughout the lung tissue provided a greater contact surface area for the adsorbed carcinogen benzopyrene and facilitated the increased desorption and resorption of the carcinogen. Justification for this conclusion was based on the observation that tumor production occurred only in the groups of rats that received benzopyrene adsorbed on carbon blacks. Although this may be a valid conclusion, carbon black also might have acted as an irritant promoter in the groups that received benzopyrene adsorbed on carbon black.
It was noted that some of the 3,4-benzopyrene in ... acetone solution acted as a free carcinogen /when 240 mice were painted with 3,4-benzopyrene adsorbed onto carbon black/, because this solvent eluted 10-23% of the adsorbed cmpd from carbon black. Dry powders of adsorbed and unadsorbed carcinogens were also tested, and it was found that, after 24 mo, none of the mice rubbed with either dry adsorbed carcinogen or dry carbon black developed any tumors. Twelve percent of the mice treated with dry unadsorbed carcinogen developed tumors. It was concluded that the carbon blacks tested did effectively block the carcinogenicity of 3,4-benzopyrene, although in differing degrees.
... The interaction effects of a single intratracheal instillation of ultrafine carbon black (CB) particles and staphylococcal lipoteichoic acid (LTA) on early pulmonary inflammation in male BALB/c mice /were studied/. ... The cellular profile, cytokine and chemokine levels in the bronchoalveolar lavage (BAL) fluid, and expression of chemokine and toll-like receptor (TLR) mRNAs in lungs /were measured/. LTA produced a dose-related increase in early pulmonary inflammation, which was characterized by (1) influx of polymorphonuclear neutrophils (PMNs) and (2) induction of interleukin (IL)-6, tumor necrosis factor (TNF)-alpha, macrophage inflammatory protein (MIP)-1alpha/CCL3, but no effect on monocyte chemoattractant protein (MCP)-1/CCL2 at 24 hr after instillation. Levels of some proinflammatory indicators and TLR2-mRNA expression were significantly increased by 14 nm or 95 nm CB (125 ug) and low-dose LTA (10 ug) treatment compared to CB or LTA alone at 4 hr after instillation. Notably, PMN levels and production of IL-6 and CCL2 in the 14 nm CB + LTA were significantly higher than that of 95 nm CB + LTA at 4 hr after instillation. However, at 24 hr after instillation, only PMN levels were significantly higher in the 14 nm CB + LTA than 95 nm CB + LTA but not the cytokines and chemokines. These data show additive as well as synergistic interaction effects of 14 nm or 95 nm ultrafine CB particles and LTA. /It was suggested/ that early pulmonary inflammatory responses in male BALB/c mice may be induced in a size-specific manner of the CB particles used...
... Respiratory syncytial virus (RSV) is the major cause of bronchiolitis and pneumonia in infants and may lead to the development of asthma in childhood. To determine whether particle exposure modulates the immune response to RSV, eight-week-old female BALB/c mice received an intratracheal (it) instillation of either 40 ug ultrafine carbon black (CB) particles or vehicle. The following day, mice were intratracheally instilled with either 106 pfu RSV or uninfected media. End points were examined 1, 2, 4, 7, and 10 days during RSV infection. Compared with RSV alone, tumor necrosis factor-alpha (TNF-alpha) protein was reduced in the bronchoalveolar lavage fluid (BALF) on days 1 and 2 of infection; there was also a reduction in BALF lymphocyte numbers on day 4, which correlated with reductions in both IFN-gamma-inducible protein (IP-10), lymphotactin, and IFN-gamma mRNAs in the lungs of RSV + CB mice. Multiprobe ribonuclease protection assays of RSV + CB lung tissue showed no changes in the RSV-associated chemokines regulated upon activation, normal T cell expressed and secreted (RANTES), eotaxin, monocyte chemoattractant protein (MCP-1), macrophage inflammatory protein (MIP)-1 alpha or MIP-1 beta. Viral titers in RSV + CB mice were lower than RSV on days 2-4 of infection. By day 7 of infection, however, neutrophil numbers, proinflammatory cytokine mRNA expression, and protein levels of TNF-alpha and the Th2 cytokine interleukin (IL)-13 were increased in the lungs of RSV + CB mice, indicating an exacerbation of infection. These data indicate that preexposure to ultrafine particles induces an inflammatory milieu promoting allergic immune responses rather than IFNgamma production necessary for microbial defense.
Male Wistar rats were treated by ozone or carbon black (CB) alone as well as in combination. Intratracheal instillation with various amounts of CB was followed either by an acute 7-day or subchronic 2-month ozone exposure (0.5 ppm). Two functional parameters were investigated in alveolar macrophages from bronchoalveolar lavagates, the phagocytotic capacity and the chemotactic migration capability. In the phagocytosis assay, the percentage of phagocytizing macrophages decreased significantly in the CB-exposed groups whereas the ozone groups remained close to or at the control level after 7 days and 2 months of exposure, respectively. The number of ingested particles per macrophage and the formation of superoxide anion radicals were not changed after a 7-day exposure to ozone compared to the control group but were increased after a 2-month ozone exposure. However, a reduction was found in the CB groups. A stimulating effect of ozone was observed in the combined groups. Chemotactic migration was generally retarded in the CB-treated groups. From the results it can be concluded that ozone is able to stimulate the phagocytotic and chemotactic activity of alveolar macrophages whereas CB impairs these functions.
The adsorptive capacity of activated charcoal may be decreased by concurrent use of polyethylene glycol and iso-osmolar electrolyte solution (PEG-ELS) for whole-bowel irrigation.
The adsorptive efficacy of activated charcoal may be decreased by the emesis induced by ipecac syrup; if both are to be used in the management of oral poisoning, activated charcoal should be administered after vomiting has ceased. The emetic properties of ipecac are apparently not substantially affected by the administration of activated charcoal. In some studies of healthy individuals, the emetic effects of ipecac syrup were not decreased when activated charcoal was administered within 10 minutes following administration of ipecac syrup, but prior to emesis. However, activated charcoal has been reported to adsorb ipecac alkaloids, and concurrent administration of activated charcoal and ipecac syrup is inconsistent with current practice.
Acetylcysteine may be administered orally concomitantly with activated charcoal without impairment of its efficacy. Although acetylcysteine is adsorbed by activated charcoal in vitro, studies in humans indicate that efficacy of orally administered acetylcysteine is not substantially affected by the administration of activated charcoal. Alternatively, IV administration of acetylcysteine obviates concerns about interactions between activated charcoal and orally administered acetylcysteine.
In general, activated charcoal can decrease the absorption of and therapeutic response to other orally administered drugs.Medications other than those used for GI decontamination or antidotes for ingested toxins should not be taken orally within 2 hours of administration of activated charcoal; if necessary, concomitant drug therapy can be given parenterally.
The purpose of this study is to determine whether activated charcoal is more effective in the presence of concurrent anticholinergic activity. ... A three-limbed randomized crossover study in 10 healthy volunteers was completed to determine the ability of a 50 g dose of activated charcoal to reduce the bioavailability of a simulated overdose of acetaminophen (12 x 325 mg tablets) in the presence and absence of a concurrently present anticholinergic drug, atropine (0.01 mg/kg im administered 15 min prior to the acetaminophen ingestion). ... After the acetaminophen ingestion, median Cmax occurred at 1 hr for all three exposures but was lower in the atropine-treated study arm (31+/-19 mg/L) than in the control or charcoal alone intervention arms (49+/-13 and 51+/-16 mg/L, respectively) (P<0.05). Compared to the control area under the serum concentration vs. time curve, a single dose of activated charcoal 1 hr after drug ingestion reduced acetaminophen bioavailability by 20% (95% CI 4-36%) and by 47% (95% CI 35-59%) in the presence of atropine (P<0.05 atropine plus charcoal vs. charcoal alone). /It was concluded that the/... data support the belief that activated charcoal is more effective in the presence of anticholinergic activity...

IF.../CHARCOAL/ IS STORED.../SRP: OPEN TO ATMOSPHERE/, IT GRADUALLY ADSORB VAPORS FROM AIR AND BECOMES WORTHLESS.

Last modified: 08-20-2023